5-((3-(4-(Allyloxy)-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• CAS No.: 623935-10-4
• Molecular Formula: C31H25N5O3S
• Molecular Weight: 547.6 g/mol
• IUPAC Name: (5Z)-2-(4-methoxyphenyl)-5-[[3-(2-methyl-4-prop-2-enoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C31H25N5O3S/c1-4-16-39-25-14-15-26(20(2)17-25)28-22(19-35(33-28)23-8-6-5-7-9-23)18-27-30(37)36-31(40-27)32-29(34-36)21-10-12-24(38-3)13-11-21/h4-15,17-19H,1,16H2,2-3H3/b27-18-
• InChI Key: DKENPBJBWAWCQS-IMRQLAEWSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C6=CC=CC=C6
• Canonical SMILES: CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C6=CC=CC=C6

Description

The compound 5-((3-(4-(Allyloxy)-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one belongs to a class of fused heterocyclic systems combining pyrazole, thiazole, and triazole moieties. Key structural features include:

• A thiazolo[3,2-b][1,2,4]triazol-6(5H)-one core.
• A 4-methoxyphenyl group at position 2.
• A pyrazole ring substituted with a 4-(allyloxy)-2-methylphenyl group at position 3 and a phenyl group at position 1.

The allyloxy substituent distinguishes this compound from analogs with ethoxy () or butoxy () groups, influencing steric, electronic, and pharmacokinetic properties.

Biological Activity

The compound 5-((3-(4-(Allyloxy)-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a complex organic molecule with potential therapeutic applications. Its unique structure incorporates pyrazole and thiazole rings, which are known to exhibit various biological activities, including anti-inflammatory and anticancer properties.

Chemical Structure and Properties

The molecular formula of this compound is $C_{30}H_{24}N_3O_2S$, with a molecular weight of 558.1 g/mol . The compound features multiple functional groups that enhance its reactivity and biological activity.

Property	Value
Molecular Formula	C30H24N3O2S
Molecular Weight	558.1 g/mol
IUPAC Name	5-((3-(4-(Allyloxy)-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Synthesis

The synthesis of this compound typically involves several steps:

• Formation of the Pyrazole Ring : This can be achieved through the reaction of hydrazine with a β-diketone.
• Formation of the Thiazole Ring : A thiourea derivative reacts with a halogenated benzyl compound.
• Coupling Reactions : The final step involves condensation reactions between the pyrazole and thiazole intermediates.

Anticancer Properties

Recent studies have indicated that compounds similar to this one exhibit significant anticancer activity. For instance, derivatives of pyrazole have shown potent inhibitory effects against various tumor cell lines, such as K562 (leukemia) and A549 (lung cancer). The mechanism often involves the inhibition of tubulin polymerization, leading to disrupted cell division.

In one study, a pyrazole derivative demonstrated an IC50 value of 7.30 μM against tubulin polymerization, indicating its potential as a lead compound for further development in cancer therapy .

Enzyme Inhibition

The compound is also being investigated for its potential as an enzyme inhibitor. Its structure suggests that it might interact with specific kinases or other enzymes involved in cellular signaling pathways. This interaction can alter enzyme activity and lead to various biological effects, including anti-inflammatory responses.

Case Studies

• In Vitro Studies : A study evaluated the growth inhibitory activity of several pyrazole derivatives against K562 and A549 cells. The most active compound exhibited GI50 values significantly lower than standard treatments, indicating superior efficacy .
• Mechanistic Insights : Research has shown that structural modifications in similar compounds can significantly influence their biological activity. For instance, substituting functional groups can enhance potency against specific cancer types while maintaining selectivity .

Scientific Research Applications

Medicinal Chemistry

The compound is being investigated for its potential as a prostaglandin receptor modulator . Prostaglandins are lipid compounds that have diverse roles in inflammation and other physiological processes. Compounds that can modulate these receptors have therapeutic potential in treating conditions such as:

• Asthma
• Allergic reactions
• Chronic inflammatory diseases (e.g., rheumatoid arthritis)

Research indicates that derivatives of this compound can selectively target prostaglandin D2 receptors, which may lead to new treatments for asthma and other allergic conditions .

Anticancer Activity

Studies have shown that similar compounds exhibit significant anticancer properties. The thiazole and pyrazole moieties are known for their ability to inhibit tumor growth by inducing apoptosis in cancer cells. Preliminary data suggest that this compound may also possess similar properties, making it a candidate for further investigation in cancer therapy .

Material Science

In addition to biological applications, compounds with similar structures are being explored in the field of material science. Their unique electronic properties make them suitable for use in organic semiconductors and photovoltaic devices. The incorporation of various functional groups allows for tuning of their electronic characteristics, which is crucial for developing efficient materials for solar energy conversion .

Biological Assays

The compound has been utilized in various biological assays to evaluate its pharmacological effects. These include:

• In vitro studies assessing cytotoxicity against different cancer cell lines.
• In vivo models to evaluate anti-inflammatory effects.

These studies are critical for understanding the mechanism of action and therapeutic potential of the compound .

Case Study 1: Prostaglandin Modulation

A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound effectively modulated prostaglandin receptors, leading to reduced inflammation in animal models of asthma . The results indicated a significant decrease in airway hyperresponsiveness.

Case Study 2: Anticancer Properties

Research conducted at a leading cancer research institute evaluated the anticancer efficacy of related compounds on breast cancer cell lines. The study found that compounds with similar structural features induced apoptosis through the activation of caspase pathways . This suggests that further exploration of this compound could yield valuable insights into its potential as an anticancer agent.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight	Key Features
Target Compound	Allyloxy	C₃₁H₂₇N₅O₃S	573.65 g/mol	Allyloxy group introduces unsaturated bonds, enhancing reactivity .
(5Z)-5-{[3-(4-Ethoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)thiazolo[...]-6(5H)-one	Ethoxy	C₃₀H₂₅N₅O₃S	535.62 g/mol	Ethoxy group increases hydrophobicity vs. allyloxy .
(5Z)-5-{[3-(4-Butoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)thiazolo[...]-6(5H)-one	Butoxy	C₃₃H₃₁N₅O₃S	601.70 g/mol	Longer alkoxy chain may improve membrane permeability .

Key Observations :

• Alkoxy Chain Length : The allyloxy group (C₃H₅O) provides intermediate lipophilicity between ethoxy (C₂H₅O) and butoxy (C₄H₉O). This affects solubility and bioavailability .
• Electronic Effects : The allyloxy group’s double bond may engage in conjugation or serve as a site for further functionalization, unlike saturated alkoxy groups .

Physicochemical Properties

• Melting Points : Analogs with methoxyphenyl groups (e.g., ) show melting points ~150–160°C, consistent with the target compound.
• IR Spectroscopy : Stretching vibrations for C=O (1721 cm⁻¹) and N-H (3406 cm⁻¹) in align with the thiazolo-triazolone core .

Crystallographic Data

• Structural Analysis : Isostructural compounds () were resolved using SHELX () and WinGX (). The allyloxy group’s conformation may differ from ethoxy/butoxy analogs due to rotational freedom around the double bond .

Preparation Methods

Cyclocondensation of Triazole-Thione Precursors

The thiazolo[3,2-b]triazole core is typically synthesized via cyclocondensation reactions. A validated approach involves reacting 4-amino-5-mercapto-1,2,4-triazole with α-haloketones or α,β-unsaturated carbonyl compounds. For the target compound, the 2-(4-methoxyphenyl) group is introduced at this stage by selecting 4-methoxyphenylacetic acid as the carbonyl source.

Procedure :

• 4-Amino-5-mercapto-1,2,4-triazole (1.0 equiv) and 4-methoxyphenylacetic acid (1.2 equiv) are refluxed in acetic anhydride (10 mL) for 4–6 hours.

• The intermediate 2-(4-methoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one is isolated via filtration (Yield: 68–72%).

Key Data :

Parameter	Value
Reaction Temp	110–120°C
Solvent	Acetic anhydride
Purification	Recrystallization (EtOH)

Functionalization at Position 5: Pyrazole-Methylene Substituent

Synthesis of the Pyrazole Intermediate

The pyrazole fragment 3-(4-(allyloxy)-2-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is prepared through a Vilsmeier-Haack formylation followed by nucleophilic substitution.

Step 1: Formylation of 3-(4-Hydroxy-2-methylphenyl)-1-phenyl-1H-pyrazole :

• 3-(4-Hydroxy-2-methylphenyl)-1-phenyl-1H-pyrazole (1.0 equiv) is treated with POCl₃/DMF (Vilsmeier reagent) at 0°C.

• The reaction is warmed to 25°C for 12 hours, yielding 3-(4-hydroxy-2-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (Yield: 85%).

Step 2: Allylation of the Hydroxy Group :

• The phenolic hydroxyl group is alkylated with allyl bromide (1.5 equiv) in the presence of K₂CO₃ (2.0 equiv) in acetone.

• Reflux for 8 hours affords 3-(4-(allyloxy)-2-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (Yield: 78%).

Knoevenagel Condensation with the Thiazolo-Triazole Core

The exocyclic methylene group at position 5 is introduced via a Knoevenagel reaction between the pyrazole carbaldehyde and the thiazolo-triazole core.

Procedure :

• 2-(4-methoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one (1.0 equiv) and 3-(4-(allyloxy)-2-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (1.1 equiv) are stirred in acetic acid (5 mL) and acetic anhydride (5 mL) with sodium acetate (2.0 equiv).

• The mixture is refluxed for 3 hours, yielding the target compound as a yellow solid (Yield: 74–82%).

Optimization Insights :

• Catalyst : Sodium acetate enhances the condensation rate by deprotonating the active methylene group.

• Solvent System : Acetic acid/acetic anhydride suppresses side reactions like aldol condensation.

Analytical Characterization

Spectroscopic Validation

• ¹H NMR (400 MHz, DMSO- d₆):

  • δ 8.72 (s, 1H, pyrazole-H), 7.89–7.12 (m, 13H, aryl-H), 6.08 (m, 1H, allyl-CH), 5.42 (d, J = 10.4 Hz, 1H, allyl-CH₂), 5.28 (d, J = 17.2 Hz, 1H, allyl-CH₂), 3.85 (s, 3H, OCH₃), 2.34 (s, 3H, CH₃).

• IR (KBr) : 1685 cm⁻¹ (C=O), 1602 cm⁻¹ (C=N), 1245 cm⁻¹ (C-O-C).

Purity Assessment

• HPLC : >98% purity (C18 column, MeOH:H₂O = 70:30, λ = 254 nm).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Reaction Time	Key Advantage
Cyclocondensation	72	6 hours	High regioselectivity
Knoevenagel	82	3 hours	Mild conditions
Allylation	78	8 hours	Efficient O-alkylation

Mechanistic Considerations

• Thiazolo-Triazole Formation : The cyclocondensation proceeds via nucleophilic attack of the triazole thiolate on the α-carbon of the carbonyl compound, followed by dehydration.

• Knoevenagel Reaction : The mechanism involves base-catalyzed deprotonation of the active methylene group, forming a resonance-stabilized enolate that attacks the aldehyde carbonyl.

Scale-Up and Industrial Feasibility

• Solvent Recovery : Acetic acid/acetic anhydride mixtures are distillable, enabling reuse.

• Cost Drivers :

  • 4-Methoxyphenylacetic acid : $28–$32/kg (commercial suppliers).

  • Allyl bromide : $45–$50/L .

Q & A

Q. What are the recommended methods for optimizing the synthesis of this compound to improve yield and purity?

• Methodological Answer : Synthesis optimization involves multi-step protocols with careful control of reaction conditions. For example, coupling reactions (e.g., Knoevenagel condensation) require anhydrous solvents like THF and catalysts such as triethylamine . Refluxing at 50–80°C for 16–24 hours under inert atmosphere improves yield . Post-synthesis purification via column chromatography (using silica gel and ethyl acetate/hexane gradients) or recrystallization (ethanol/water mixtures) enhances purity. Monitoring intermediates with TLC (Rf ~0.3–0.5) ensures stepwise success .

Q. How can researchers confirm the structural identity of the synthesized compound?

• Methodological Answer : Structural confirmation relies on spectroscopic techniques:

• NMR : ¹H and ¹³C NMR to verify substituent positions (e.g., allyloxy methyl protons at δ 4.5–5.0 ppm; aromatic protons at δ 6.8–8.2 ppm) .
• HRMS : Exact mass determination (e.g., molecular ion [M+H]+ at m/z 563.1991 for C32H29N5O3S) .
• IR : Stretching vibrations for C=N (~1600 cm⁻¹) and S=O (~1150 cm⁻¹) .

Q. What in vitro assays are suitable for preliminary screening of its biological activity?

• Methodological Answer :

• Antimicrobial : Broth microdilution (MIC against S. aureus or C. albicans) .
• Anticancer : MTT assay on cancer cell lines (e.g., IC50 determination in HepG2 or MCF-7 cells) .
• Anti-inflammatory : COX-2 inhibition assay using ELISA .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to elucidate key functional groups responsible for biological activity?

• Methodological Answer :

• Analog Synthesis : Modify substituents (e.g., replace allyloxy with ethoxy or methoxy groups) and compare activities .
• Computational Modeling : Perform molecular docking (e.g., using AutoDock Vina) to assess binding affinity to target proteins (e.g., 14-α-demethylase in fungi, PDB: 3LD6) .
• Activity Clustering : Group analogs by IC50 values and correlate with substituent electronegativity or steric effects (see Table 1).

Table 1 : Example SAR for Pyrazole-Thiazolo Triazole Derivatives

Substituent (R)	Antimicrobial MIC (µg/mL)	Anticancer IC50 (µM)
Allyloxy	8.2	12.5
Ethoxy	15.4	28.3
Methoxy	32.7	45.6
Data adapted from

Q. What experimental strategies address stability challenges during biological assays (e.g., pH-dependent degradation)?

• Methodological Answer :

• pH Stability Tests : Incubate compound in buffers (pH 3–10) at 37°C for 24 hours; monitor degradation via HPLC (C18 column, acetonitrile/water mobile phase) .
• Light/Temperature Sensitivity : Store solutions in amber vials at –20°C; use antioxidants (e.g., BHT) in DMSO stock solutions .

Q. How should researchers resolve contradictions between computational predictions and experimental biological data?

• Methodological Answer :

• Re-evaluate Docking Parameters : Adjust protonation states, grid box size, and water molecules in docking simulations .
• Validate Targets : Use CRISPR knockouts or siRNA silencing to confirm protein targets in cellular assays .
• Off-Target Screening : Employ proteome-wide affinity chromatography or thermal shift assays .

Q. What are the best practices for synthesizing and characterizing structurally related analogs for comparative studies?

• Methodological Answer :

• Parallel Synthesis : Use automated reactors for high-throughput synthesis of analogs with varying substituents .
• X-ray Crystallography : Resolve crystal structures to confirm stereochemistry (e.g., Z-configuration of methylene group) .
• In Silico LogP Calculation : Predict lipophilicity (e.g., using ChemAxon) to guide analog selection for bioavailability studies .

Q. How can multi-step synthesis challenges (e.g., low intermediate yields) be mitigated?

• Methodological Answer :

• Optimize Catalyst Systems : Use Pd/C or CuI for coupling reactions to reduce side products .
• Flow Chemistry : Implement continuous flow reactors for exothermic or air-sensitive steps .
• In Situ Monitoring : Use FTIR or Raman spectroscopy to track reaction progress and adjust conditions in real time .